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Compound of Interest

Compound Name: Enuvaptan

Cat. No.: B3325505 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Enuvaptan is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment.

Enuvaptan is a vasopressin receptor antagonist intended for laboratory research into renal

and cardiovascular diseases.[1][2][3] It is supplied as a solid.[1] While a specific Safety Data

Sheet (SDS) for Enuvaptan is not publicly available, safety protocols should be established

based on best practices for handling potent pharmaceutical compounds and information

available for structurally related molecules.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the primary defense against

exposure. The following table summarizes the recommended PPE for handling Enuvaptan,

based on general guidance for hazardous drugs.[4]
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PPE Category Item Specifications and Use

Hand Protection Double Gloves

Wear two pairs of powder-free,

chemical-resistant gloves (e.g.,

nitrile). Change the outer glove

immediately if contaminated.

Body Protection Laboratory Coat/Gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required.

Eye Protection Safety Goggles/Glasses

Wear chemical safety goggles

or glasses to protect against

splashes and dust.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator (e.g., N95) when

handling the solid compound

outside of a certified chemical

fume hood to prevent

inhalation of dust particles.

Foot Protection Closed-toe Shoes
Always wear closed-toe shoes

in the laboratory.

Experimental Workflow for Handling Enuvaptan
The following diagram outlines the standard operational procedure for safely handling

Enuvaptan from receipt to disposal. This workflow is designed to minimize exposure and

ensure a controlled research environment.
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Preparation Phase

Handling & Experimental Phase

Disposal & Decontamination Phase

1. Don PPE
(Double Gloves, Gown, Eye Protection)

2. Prepare Work Area
(Chemical Fume Hood)

3. Weigh Enuvaptan
(In Fume Hood)

4. Dissolve Compound
(Appropriate Solvent)

Transfer to Handling

5. Perform Experiment
(Follow Protocol)

6. Segregate Waste
(Solid & Liquid)

Proceed to Disposal

7. Decontaminate Surfaces
& Glassware

8. Doff PPE
(Dispose of single-use items)

9. Wash Hands Thoroughly

Click to download full resolution via product page

Procedural workflow for the safe handling of Enuvaptan.
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Detailed Experimental Protocols
Preparation and Handling:

Don Personal Protective Equipment (PPE): Before handling Enuvaptan, put on all required

PPE as detailed in the table above. This includes double gloves, a lab coat, and eye

protection.

Prepare the Work Area: All handling of solid Enuvaptan should be conducted within a

certified chemical fume hood to minimize inhalation exposure. Ensure the work surface is

clean and decontaminated.

Weighing: Carefully weigh the required amount of solid Enuvaptan in the fume hood. Use a

dedicated spatula and weighing paper.

Dissolution: Dissolve the weighed compound in the appropriate solvent as dictated by the

experimental protocol.

Experimentation: Carry out the experiment following the established protocol, ensuring all

manipulations are performed in a manner that minimizes the generation of aerosols or dust.

Disposal Plan:

Proper disposal of Enuvaptan and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste:

Unused Enuvaptan and any grossly contaminated items (e.g., weighing paper,

contaminated gloves) should be collected in a clearly labeled, sealed container for

hazardous chemical waste.

Follow your institution's guidelines for the disposal of chemical waste. This typically

involves collection by an environmental health and safety (EHS) department for

incineration.

Liquid Waste:
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Solutions containing Enuvaptan should be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Do not dispose of solutions containing Enuvaptan down the drain.

Decontamination:

All surfaces and equipment that have come into contact with Enuvaptan should be

thoroughly decontaminated. Consult with your institution's safety office for appropriate

decontamination solutions.

Glassware should be decontaminated before being washed.

Disposal of Empty Containers:

Before disposing of the original container, ensure all personal and identifying information is

removed or blacked out.

Empty containers should be managed as chemical waste according to your institution's

procedures.

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.

Inhalation: Move to fresh air. If symptoms occur, seek medical attention.

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if you feel unwell.

This guidance is intended to provide a framework for the safe handling of Enuvaptan. Always

consult your institution's specific safety protocols and, when available, the manufacturer's

Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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